Diosbulbin J

Specification

• CAS No.: 1187951-06-9
• Molecular Formula: C19H22O8
• Molecular Weight: 378.4 g/mol
• IUPAC Name: (2S,4aS,6aR,7R,9R,10aS,10bS)-2-(furan-3-yl)-6a,9-dihydroxy-10b-methyl-4,6-dioxo-2,4a,5,7,8,9,10,10a-octahydro-1H-benzo[f]isochromene-7-carboxylic acid
• Standard InChI: InChI=1S/C19H22O8/c1-18-7-13(9-2-3-26-8-9)27-17(24)12(18)6-15(21)19(25)11(16(22)23)4-10(20)5-14(18)19/h2-3,8,10-14,20,25H,4-7H2,1H3,(H,22,23)/t10-,11-,12+,13-,14-,18+,19-/m0/s1
• Standard InChI Key: VFBSFVHKKKXNHM-JFQAYLLPSA-N
• Appearance: Powder

Introduction

Chemical Properties and Structure of Diosbulbin J

Physical Properties

Diosbulbin J possesses several characterized physical properties that are important for understanding its behavior in various environments. These properties provide critical information for researchers working with this compound in laboratory settings.

Property	Value
CAS Number	1187951-06-9
Molecular Weight	378.373 g/mol
Density	1.5±0.1 g/cm³
Boiling Point	670.3±55.0 °C at 760 mmHg
Flash Point	359.2±31.5 °C
LogP	-0.49
Polar Surface Area (PSA)	134.27000

These physical parameters indicate that Diosbulbin J is a relatively high boiling point compound with moderate polarity, as reflected by its LogP value and polar surface area.

Molecular Structure

Diosbulbin J has the molecular formula C₁₉H₂₂O₈, containing 19 carbon atoms, 22 hydrogen atoms, and 8 oxygen atoms. The structure features a complex ring system typical of clerodane diterpenes, with a furan ring attachment. Its full chemical name is (2S,4aS,6aR,7R,9R,10aS,10bS)-2-(3-Furyl)-6a,9-dihydroxy-10b-methyl-4,6-dioxododecahydro-2H-benzo[f]isochromene-7-carboxylic acid.

The structure contains several key functional groups:

• A furan ring at position 2

• Hydroxyl groups at positions 6a and 9

• A carboxylic acid group at position 7

• Lactone rings contributing to the complex polycyclic structure

• A methyl substituent at position 10b

This structural complexity contributes to the unique chemical behavior and potential biological activities of Diosbulbin J.

Dioscorea bulbifera L. as a Source

Botanical Information

Dioscorea bulbifera L., commonly known as air potato or air yam, is a climbing vine belonging to the Dioscoreaceae family. This plant is widely distributed throughout tropical and subtropical regions of Asia, Africa, and parts of the Americas. The plant is characterized by its production of aerial tubers (bulbils) that grow along the stem, in addition to underground tubers. These bulbils and tubers contain various bioactive compounds, including the diosbulbin family of compounds.

The plant has been extensively cultivated for both food and medicinal purposes, though certain varieties require specific processing to remove potentially toxic compounds before consumption. Dioscorea bulbifera L. serves as the primary natural source for isolating Diosbulbin J and other related diosbulbin compounds.

Traditional Uses

Dioscorea bulbifera L. has a long history of use in traditional medicine systems, particularly in Asia. In Chinese traditional medicine, preparations from this plant have been used for various therapeutic purposes including:

• Treatment of goiter

• Managing respiratory conditions

• Addressing gastrointestinal disorders

• Treating various cancers

The presence of bioactive compounds including diosbulbins is believed to contribute to the medicinal properties attributed to this plant. The discovery of compounds like Diosbulbin J stems from research initiatives investigating the chemical basis for the plant's traditional medicinal applications.

Diosbulbins: A Class Overview

Structural Relationships

Diosbulbin J belongs to a family of structurally related compounds isolated from Dioscorea bulbifera L. Other members of this family include Diosbulbins A, B, C, D, F, G, N, O, and P. These compounds share a common clerodane diterpene backbone but differ in specific functional groups and stereochemistry.

For context, related diosbulbins such as Diosbulbin F (C₂₀H₂₄O₇) have a molecular formula indicating one fewer oxygen atom than Diosbulbin J (C₁₉H₂₂O₈). Diosbulbin F is characterized as a methyl ester form with the chemical name "methyl (2S,4aS,6aS,7R,9R,10aR,10bS)-2-(furan-3-yl)-9-hydroxy-10b-methyl-4,6-dioxo-1,2,4a,5,6a,7,8,9,10,10a-decahydrobenzo[f]isochromene-7-carboxylate".

Comparing the structures of these related compounds provides insights into structure-activity relationships and potential functions of Diosbulbin J itself.

Common Characteristics

The diosbulbin family shares several common characteristics:

• Most contain a furan ring attached to a complex polycyclic structure

• They typically feature lactone functionalities

• Many possess hydroxyl groups in various positions

• They generally demonstrate moderate to high polarity

• Most have been isolated from Dioscorea bulbifera L.

• Many exhibit potential biological activities, particularly anticancer properties

The structural similarities among these compounds suggest potential similarities in biological activities, though specific functional groups and stereochemistry can significantly influence their biological behavior and potency.